Cas no 82044-22-2 (1-(benzylsulfanyl)-2,3,4,5,6-pentachlorobenzene)

• Product Name: 1-(benzylsulfanyl)-2,3,4,5,6-pentachlorobenzene
• CAS No: 82044-22-2
• MF: C₁₃H₇Cl₅S
• MW: 372.52467751503
• CID: 1805349
• PubChem ID: 245046
• Update Time: 2025-04-21

1-(benzylsulfanyl)-2,3,4,5,6-pentachlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzylsulfanyl)-2,3,4,5,6-pentachlorobenzene
• 1-benzylsulfanyl-2,3,4,5,6-pentachlorobenzene
• DTXSID60288549
• NCIOpen2_007610
• NSC56558
• 82044-22-2
• NSC-56558

• Inchi： 1S/C13H7Cl5S/c14-8-9(15)11(17)13(12(18)10(8)16)19-6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： KYUMKYGLPMWORT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1SCC1C=CC=CC=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 371.868160g/mol
• Monoisotopic Mass: 369.871110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 25.3Ų